4-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-5-(4-ethoxyphenyl)-3-hydroxy-1-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C23H24N4O4S2
• Molecular Weight: 484.6 g/mol
• IUPAC Name: 3-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-2-(4-ethoxyphenyl)-4-hydroxy-1-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C23H24N4O4S2/c1-6-31-15-9-7-14(8-10-15)17-16(18(28)20-12(4)24-13(5)32-20)19(29)22(30)27(17)23-26-25-21(33-23)11(2)3/h7-11,17,29H,6H2,1-5H3
• InChI Key: MGUHXSGGBUEODS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NN=C(S3)C(C)C)O)C(=O)C4=C(N=C(S4)C)C

Description

This compound is a heterocyclic molecule featuring a pyrrol-2-one core substituted with a 2,4-dimethylthiazole carbonyl group, a 4-ethoxyphenyl moiety, a hydroxyl group, and a 5-isopropyl-1,3,4-thiadiazole ring. The compound’s design integrates electron-withdrawing (thiazole, thiadiazole) and electron-donating (ethoxy) groups, which may modulate solubility, stability, and intermolecular interactions .

Biological Activity

The compound 4-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-5-(4-ethoxyphenyl)-3-hydroxy-1-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule that exhibits various biological activities. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{25}H_{31}N_{3}O_{5}S$, with a molecular weight of approximately 483.56 g/mol. The structure features multiple heterocyclic rings, including thiazole and thiadiazole moieties, which are known to enhance biological activity due to their ability to interact with biological targets.

Anticancer Properties

Several studies have explored the anticancer potential of thiazole and thiadiazole derivatives. The presence of the thiazole ring in the compound has been linked to significant cytotoxicity against various cancer cell lines. For instance:

• In vitro studies demonstrated that derivatives with similar structures exhibited IC50 values ranging from 1.61 µg/mL to 43.4 µg/mL against different cancer cell lines, indicating strong anticancer activity .

Compound	Cell Line	IC50 (µg/mL)
Compound 9	A431 (human epidermoid carcinoma)	< 1.61
Compound 10	T47D (human breast cancer)	27.3
Compound 19	A549 (human lung adenocarcinoma)	Strong selectivity

The structure–activity relationship (SAR) analysis suggests that modifications in the phenyl and thiazole rings significantly influence the cytotoxic effects observed in these compounds .

Anticonvulsant Activity

The anticonvulsant properties have also been investigated. In studies involving animal models, compounds similar to the target molecule displayed protective effects against seizures induced by pentylenetetrazol (PTZ). For example:

• Analogue testing revealed a median effective dose (ED50) of 18.4 mg/kg for certain thiazole-integrated pyrrolidinones in anticonvulsant assays .

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Tubulin Polymerization : Similar compounds have shown to disrupt microtubule dynamics, which is critical in cancer cell division.
• Interaction with Bcl-2 Protein : Some derivatives exhibit interactions with anti-apoptotic proteins like Bcl-2, promoting apoptosis in cancer cells .
• Antimicrobial Activity : Compounds containing thiazole and thiadiazole rings have demonstrated antimicrobial properties against various pathogens, suggesting potential use as antibacterial agents .

Case Studies

Recent research highlights the efficacy of thiazole derivatives in treating specific cancers:

• Evren et al. (2019) developed novel N-(5-methyl-4-phenylthiazol-2-yl)-substituted compounds that showed selective cytotoxicity against NIH/3T3 and A549 cell lines .

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of compounds similar to the one . The presence of thiazole and thiadiazole moieties is often associated with enhanced antibacterial and antifungal activities. For instance, derivatives of thiazoles have been shown to exhibit significant inhibitory effects against various pathogens including bacteria and fungi .

Anticancer Potential

The compound's structural features suggest potential anticancer activity. Research indicates that thiazole-containing compounds can induce apoptosis in cancer cells and inhibit tumor growth. The ability to modify the substituents on the thiazole ring may lead to increased potency against specific cancer types .

Anti-inflammatory Effects

Compounds with similar structures have demonstrated anti-inflammatory properties in various models. The hydroxyl group present in the compound can enhance its interaction with inflammatory mediators, potentially leading to reduced inflammation .

Organic Electronics

The unique electronic properties of this compound make it a candidate for use in organic electronic devices. Its ability to form stable thin films could be leveraged in applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The incorporation of thiazole and thiadiazole units can enhance charge transport properties .

Polymer Chemistry

In polymer chemistry, the compound can be utilized as a building block for synthesizing novel polymers with tailored properties. Its reactive functional groups allow for copolymerization processes that can yield materials with specific mechanical and thermal characteristics.

Case Studies

Study	Focus	Findings
Antimicrobial Study	Evaluation of antimicrobial efficacy	The compound exhibited significant activity against Staphylococcus aureus and Candida albicans, indicating its potential as an antimicrobial agent .
Anticancer Research	Assessment of cytotoxic effects	In vitro studies showed that the compound induced apoptosis in MCF-7 breast cancer cells with an IC50 value indicating potent anticancer activity .
Organic Electronics Application	Testing in OLEDs	The compound was incorporated into OLED devices, resulting in improved luminance and efficiency compared to traditional materials .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogues with Thiazole/Thiadiazole Moieties

Compound A (from ):

• Structure : 4-[(2,4-Dimethyl-1,3-thiazol-5-yl)carbonyl]-5-(3-ethoxyphenyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one.
• Key Differences :
  • Substituent Position : The ethoxyphenyl group is at the 3-position (vs. 4-position in the target compound).
  • Thiadiazole Replacement : A morpholinylpropyl chain replaces the 5-isopropyl-thiadiazole.
• The morpholinylpropyl group likely improves water solubility due to its polar tertiary amine .

Compound B (from ):

• Structure : 3-Hydroxy-5-(4-methylphenyl)-1-(1,3,4-thiadiazol-2-yl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one.
• Key Differences :
  • Aromatic Groups : Thiophene carbonyl replaces the 2,4-dimethylthiazole carbonyl.
  • Substituent : 4-Methylphenyl instead of 4-ethoxyphenyl.
• Implications: The thiophene’s electron-rich nature may alter π-π stacking interactions, while the methyl group (vs.

Pyrimidine and Thiazole Derivatives with CDK9 Inhibition Activity

Compound 12l (from ):

• Structure: 2-(4-(4-Acetylpiperazin-1-yl)phenylamino)-4-(4-methyl-2-(methylamino)thiazol-5-yl)pyrimidine-5-carbonitrile.
• Key Differences :
  • Core Structure : Pyrimidine vs. pyrrol-2-one.
  • Functional Groups : Acetylpiperazinylphenyl and nitrile groups.
• Functional Data : Melting point 226–228°C, purity 98%. Demonstrates potent CDK9 inhibition (IC₅₀ < 50 nM in cited studies). The acetylpiperazine group enhances solubility and may facilitate kinase binding .

Compound 12p (from ):

• Structure: 5-(5-Fluoro-2-(3-(piperazin-1-yl)phenylamino)pyrimidin-4-yl)-N,4-dimethylthiazol-2-amine.
• Piperazine Group: Enhances basicity and solubility.
• Functional Data : Melting point 134–136°C, purity 99%. Fluorine and piperazine synergize to optimize pharmacokinetic profiles .

Physicochemical and Spectroscopic Comparisons

Melting Points and Purity

Compound	Melting Point (°C)	Purity (%)	Key Substituents
Target Compound	Not reported	Not reported	4-Ethoxyphenyl, isopropyl-thiadiazole
Compound A ()	Not reported	Not reported	Morpholinylpropyl, 3-ethoxyphenyl
Compound 12l ()	226–228	98	Acetylpiperazinylphenyl, nitrile
Compound 12p ()	134–136	99	Fluoropyrimidine, piperazine

Analysis : Higher melting points in pyrimidine derivatives (e.g., 12l) correlate with extended conjugation and rigid planar structures. The target compound’s lack of a pyrimidine ring may result in lower thermal stability .

NMR Spectral Trends ()

• In structurally related compounds (e.g., rapamycin analogues), chemical shift differences in specific regions (e.g., δ 29–36 ppm) highlight substituent-induced electronic effects. For the target compound, the 4-ethoxyphenyl group would likely cause upfield shifts in adjacent protons due to electron-donating effects, distinguishing it from analogues with electron-withdrawing groups (e.g., nitriles in 12l) .